Cas no 124907-00-2 (3-(2-Fluorophenyl)aminocyclohex-2-en-1-one)
3-(2-Fluorophenyl)aminocyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 3-[(2-fluorophenyl)amino]-
- 3-[(2-fluorophenyl)amino]cyclohex-2-en-1-one
- 3-((2-fluorophenyl)amino)cyclohex-2-enone
- 3-[(2-fluorophenyl)amino]-1-cyclohex-2-enone
- 3-((2-FLUOROPHENYL)AMINO)CYCLOHEX-2-EN-1-ONE
- AKOS005174028
- STK897870
- GWAUOKDKFYGIGM-UHFFFAOYSA-N
- 124907-00-2
- SCHEMBL7293217
- MFCD00042277
- MS-6475
- ALBB-013620
- 3-[(2-Fluorophenyl)amino]-2-cyclohexen-1-one
- 3-(2-fluoroanilino)cyclohex-2-en-1-one
- 3-[(2-Fluorophenyl)amino]-2-cylcohexen-1-one
- 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one
-
- MDL: MFCD00042277
- Inchi: 1S/C12H12FNO/c13-11-6-1-2-7-12(11)14-9-4-3-5-10(15)8-9/h1-2,6-8,14H,3-5H2
- InChI Key: GWAUOKDKFYGIGM-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NC1=CC(CCC1)=O
Computed Properties
- Exact Mass: 205.09036
- Monoisotopic Mass: 205.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
3-(2-Fluorophenyl)aminocyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F054785-100mg |
3-[(2-Fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F054785-250mg |
3-[(2-Fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | F054785-500mg |
3-[(2-Fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | 500mg |
$ 600.00 | 2022-06-05 | ||
| Key Organics Ltd | MS-6475-1MG |
3-[(2-fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6475-5MG |
3-[(2-fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6475-10MG |
3-[(2-fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6475-20MG |
3-[(2-fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-6475-0.5G |
3-[(2-fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | >90% | 0.5g |
£385.00 | 2025-02-08 | |
| A2B Chem LLC | AE40491-1mg |
3-[(2-Fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AE40491-5mg |
3-[(2-Fluorophenyl)amino]cyclohex-2-en-1-one |
124907-00-2 | >90% | 5mg |
$214.00 | 2024-04-20 |
3-(2-Fluorophenyl)aminocyclohex-2-en-1-one Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one
Introduction to 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one (CAS No. 124907-00-2)
3-(2-Fluorophenyl)aminocyclohex-2-en-1-one (CAS No. 124907-00-2) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, combining a cyclohexenone core with a fluorophenylamino substituent, make it a promising candidate for further exploration in drug discovery and development. This compound has been studied for its potential biological activities, particularly in the context of modulating enzyme functions and interacting with biological targets.
The fluorophenyl moiety in 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one introduces a level of electronic and steric modulation that can significantly influence the compound's pharmacokinetic properties. Fluoro-substituted aromatic rings are well-known for their ability to enhance metabolic stability, improve binding affinity, and alter lipophilicity, making them valuable in medicinal chemistry. The presence of the cyclohexenone scaffold provides a rigid yet flexible framework that can be tailored for optimal interactions with biological receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one with high precision. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways and cancer progression. The fluorine atom, being highly electronegative, can participate in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding affinity.
In vitro studies have demonstrated that derivatives of 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one show potential as kinase inhibitors. Kinases are key enzymes in many cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. The ability of this compound to modulate kinase activity could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.
The synthesis of 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. The use of fluorinated precursors allows for the introduction of the fluorophenyl group with high selectivity, which is crucial for maintaining the compound's pharmacological profile.
One of the most compelling aspects of 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one is its potential as a scaffold for structure-based drug design. By leveraging computational tools, researchers can identify key pharmacophores within the molecule and modify them to enhance specific biological activities. This approach has been successful in developing drugs that target complex diseases with high specificity.
Preclinical studies are currently underway to evaluate the safety and efficacy of 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one in animal models. These studies aim to provide further insights into its pharmacokinetic behavior, potential side effects, and therapeutic window. The results from these trials will be instrumental in determining whether this compound progresses to human clinical trials.
The impact of fluorine substitution on the pharmacological properties of heterocyclic compounds like 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one underscores the importance of fluorine chemistry in modern drug discovery. Fluoroaromatics are known to improve drug-like properties such as bioavailability, metabolic stability, and cell membrane permeability. As a result, compounds containing fluorine atoms are frequently incorporated into new drug candidates.
The future prospects for 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one appear promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this compound from laboratory research to clinical use.
In conclusion, 3-(2-Fluorophenyl)aminocyclohex-2-en-1-one (CAS No. 124907-00-2) represents an exciting opportunity in pharmaceutical research due to its innovative structure and potential biological functions. Its development could lead to novel therapeutic interventions for various diseases, highlighting the importance of innovative chemical synthesis and interdisciplinary collaboration in advancing medicinal chemistry.
124907-00-2 (3-(2-Fluorophenyl)aminocyclohex-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)